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Compound Name:
Methyl 5-methoxypyrimidine-2-

carboxylate

CAS No.: 1415800-40-6

Cat. No.: B2802087

Get Quote

Executive Summary
Methyl 5-methoxypyrimidine-2-carboxylate is a specialized pyrimidine intermediate

characterized by an electron-rich 5-methoxy substituent and a reactive 2-carboxylate handle.[2]

Unlike its more common isomer (the 2-methoxy-5-carboxylate), this specific substitution pattern

is increasingly privileged in medicinal chemistry.[1][2] It serves as a bioisostere for phenyl rings,

offering improved solubility and distinct hydrogen-bonding vectors in the active sites of targets

like cyclic GMP-AMP synthase (cGAS) and the Apelin receptor (APJ).[1][2]

This guide provides a validated technical framework for synthesizing, handling, and deploying

this intermediate in high-value API workflows.
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Property Specification

IUPAC Name Methyl 5-methoxypyrimidine-2-carboxylate

CAS Number 1415800-40-6

Molecular Formula C₇H₈N₂O₃

Molecular Weight 168.15 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, MeOH, DCM; Sparingly

soluble in water

Key Reactivity

Electrophilic carbonyl (C2); Nucleophilic

aromatic substitution (rare at C5); Reduction

sensitive

Synthesis of the Intermediate
While commercially available, in-house preparation is often required for isotopic labeling or

scale-up.[1][2] The most robust industrial route utilizes Palladium-catalyzed carbonylation of the

2-chloro precursor, ensuring high regioselectivity.[1][2]

DOT Diagram 1: Synthesis Pathways
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Figure 1: The preferred synthetic route via selective dechlorination and Pd-catalyzed

carbonylation.[1][2]
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Protocol A: Carbonylation of 2-Chloro-5-
methoxypyrimidine
Objective: Convert 2-chloro-5-methoxypyrimidine to the methyl ester.

Charge: In a high-pressure autoclave, dissolve 2-chloro-5-methoxypyrimidine (1.0 eq) in

anhydrous methanol (10 V).

Catalyst: Add Pd(dppf)Cl₂ (0.02 eq) and triethylamine (2.0 eq).

Reaction: Pressurize with Carbon Monoxide (CO) to 50 psi (3.5 bar). Heat to 80–100°C for

12 hours.

Workup: Cool to RT, vent CO carefully (fume hood!). Filter through Celite to remove Pd

black.

Purification: Concentrate filtrate. Recrystallize from EtOAc/Heptane.

Yield Expectation: 85–92%.

Critical Control: Exclude water to prevent formation of the free acid.

Application in API Synthesis: Case Studies
The primary utility of this intermediate lies in its conversion to the 5-methoxypyrimidine-2-

carboxamide motif, a pharmacophore found in inhibitors of the innate immune sensor cGAS.[1]

[2]

Case Study 1: Synthesis of cGAS Inhibitors (e.g.,
Compound 17)
Recent patents (e.g., WO2023183275) highlight this moiety's role in binding to the cGAS active

site.[1][2] The ester is hydrolyzed to the acid and coupled with complex tricyclic amines.

DOT Diagram 2: cGAS Inhibitor Workflow
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Figure 2: Convergent synthesis strategy for cGAS inhibitors using the 5-methoxy-2-carboxylate

scaffold.

Protocol B: Ester Hydrolysis & Amide Coupling
Context: This protocol describes the conversion of the ester to the active amide form used in

drug candidates.

Step 1: Controlled Hydrolysis
Dissolution: Dissolve Methyl 5-methoxypyrimidine-2-carboxylate (10 g, 59.5 mmol) in

THF (100 mL).

Reagent: Add LiOH·H₂O (1.5 eq) dissolved in water (50 mL) dropwise at 0°C.
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Note: Avoid strong mineral acids or prolonged heating, as the pyrimidine ring is prone to

decarboxylation at the 2-position under harsh acidic conditions.[1][2]

Reaction: Stir at 20°C for 2 hours. Monitor by LCMS (Acid mass: 154.12 Da).[1][2]

Isolation: Carefully acidify to pH 3–4 with 1M HCl. The acid often precipitates. Filter and dry.

Stability Warning: The free acid is less stable than the ester; store at -20°C or use

immediately.[2]

Step 2: Amide Coupling (The API Step)
Activation: To a solution of the fresh acid (1.0 eq) in DMF (10 V), add HATU (1.1 eq) and

DIPEA (2.5 eq). Stir for 15 mins to form the active ester.

Addition: Add the amine partner (e.g., a substituted 1,3,4,5-tetrahydro-2H-pyrido[4,3-

b]indole) (1.0 eq).[1][2]

Completion: Stir at RT for 4–16 hours.

Purification: Quench with water. If the product precipitates, filter.[1][3] If not, extract with

DCM.[1] Final purification via Reverse Phase Prep-HPLC is standard for these polar

molecules.[2]

Functional Group Transformations
Beyond amidation, this intermediate is a precursor for other key functionalities:

Reduction to Alcohol (HuR Modulators):

Reagent: NaBD₄ (Sodium borodeuteride) or NaBH₄ in MeOH.[1][2]

Product: (5-methoxypyrimidin-2-yl)methanol.[2]

Application: Linker synthesis for RNA binding protein modulators.

Protocol: React ester with 3.0 eq NaBH₄ in MeOH at 0°C. Quench with water.

Conversion to Sulfonamide (APJ Modulators):
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Route: Ester → Alcohol → Chloride → Thiol → Sulfonyl Chloride → Sulfonamide.[2]

Application: Synthesis of (5-methoxypyrimidin-2-yl)methanesulfonamide for GPCR

targeting.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Decarboxylation

Reaction temperature too high

during hydrolysis (>50°C) or

pH < 2.[2]

Maintain T < 40°C. Acidify

cautiously to pH 3–4, not pH 1.

Low Yield in Amidation

Steric hindrance of the 2-

carboxylate; "Ortho" effect of

ring nitrogens.[1][2]

Use highly active coupling

agents (HATU or COMU).[2]

Ensure base (DIPEA) is fresh.

Regioisomer Contamination

Impure starting material (2-

methoxy-5-carboxylate

isomer).[2]

Verify starting material by ¹H

NMR.[4][5] The 5-methoxy

protons appear at ~3.9 ppm;

ring protons are a singlet at

~8.6 ppm.[2]

Safety & Handling (MSDS Highlights)
Signal Word: Warning.

Hazards: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2] Irrit.).

Storage: Keep cold (2–8°C) and dry. The ester is moisture sensitive over long periods

(hydrolysis).[2]

Disposal: Incineration. Contains nitrogen oxides upon combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2802087/docs#technical-application-note-methyl-5-methoxypyrimidine-2-carboxylate-in-api-synthesis
https://www.benchchem.com/product/b2802087/docs#technical-application-note-methyl-5-methoxypyrimidine-2-carboxylate-in-api-synthesis
https://www.benchchem.com/product/b2802087/docs#technical-application-note-methyl-5-methoxypyrimidine-2-carboxylate-in-api-synthesis
https://www.benchchem.com/product/b2802087/docs#technical-application-note-methyl-5-methoxypyrimidine-2-carboxylate-in-api-synthesis
https://www.benchchem.com/product/b2802087?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2802087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

